2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide

• IUPAC Name: 2-(1H-imidazo[4,5-b]pyridin-2-ylsulfanyl)-N-(4-iodophenyl)acetamide
• InChI: InChI=1S/C14H11IN4OS/c15-9-3-5-10(6-4-9)17-12(20)8-21-14-18-11-2-1-7-16-13(11)19-14/h1-7H,8H2,(H,17,20)(H,16,18,19)
• InChI Key: ZXXDNIGFHINDPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)N=C(N2)SCC(=O)NC3=CC=C(C=C3)I
• Molecular Formula: C14H11IN4OS
• Molecular Weight: 410.23 g/mol

Description

2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide, also known as IMPY-I, is a small molecule that has been widely used in scientific research due to its unique properties. This compound is a potent and selective ligand for the sigma-2 receptor, which is a protein that is involved in various cellular processes.

Mechanism of Action

The mechanism of action of 2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide involves its binding to the sigma-2 receptor. This receptor is located in the endoplasmic reticulum (ER) and is involved in various cellular processes such as calcium signaling, protein folding, and lipid metabolism. Activation of the sigma-2 receptor by 2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide leads to the release of calcium from the ER, which triggers a cascade of events that ultimately leads to apoptosis in cancer cells. The exact mechanism by which 2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide induces apoptosis is still under investigation, but it is believed to involve the activation of various signaling pathways.
Biochemical and Physiological Effects
2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide has been shown to have several biochemical and physiological effects. In cancer cells, 2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide induces apoptosis and inhibits cell proliferation. In addition, 2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide has been shown to modulate the expression of various genes involved in cancer progression. In neurodegenerative diseases, 2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide has been shown to protect neurons from oxidative stress and amyloid-beta toxicity. However, the exact mechanism by which 2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide exerts these effects is still not fully understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide in lab experiments is its high selectivity for the sigma-2 receptor. This allows researchers to study the role of this receptor in various cellular processes without interference from other receptors. Additionally, 2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide is relatively easy to synthesize and purify, making it a cost-effective tool for research.
However, there are also some limitations to using 2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide in lab experiments. One limitation is that the sigma-2 receptor is not well-characterized, and its exact role in various cellular processes is still not fully understood. Additionally, 2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide has been shown to have off-target effects on other proteins, which can complicate data interpretation.

Future Directions

There are several future directions for research involving 2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide. One area of interest is the development of 2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide derivatives with improved potency and selectivity for the sigma-2 receptor. Additionally, further studies are needed to fully characterize the role of the sigma-2 receptor in cancer and neurodegenerative diseases. Finally, the potential therapeutic applications of 2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide in cancer and neurodegenerative diseases should be explored in more detail.

Synthesis Methods

The synthesis of 2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide involves the reaction of 2-mercapto-3H-imidazo[4,5-b]pyridine with 4-iodoaniline in the presence of acetic anhydride and triethylamine. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of 2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide as a yellow solid. The yield of this reaction is typically around 40-50%, and the purity can be improved by recrystallization.

Scientific Research Applications

2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide has been used extensively in scientific research as a tool to study the sigma-2 receptor. This receptor is highly expressed in various cancer cells, making it a potential target for cancer therapy. 2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide has been shown to induce apoptosis (programmed cell death) in cancer cells by activating the sigma-2 receptor. Additionally, 2-(3H-imidazo[4,5-b]pyridin-2-ylthio)-N-(4-iodophenyl)acetamide has been used to study the role of the sigma-2 receptor in neurodegenerative diseases such as Alzheimer's and Parkinson's.